(2,6-Difluorophenyl)(4-(6-(dimethylamino)pyridazin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-[4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19F2N5O/c1-22(2)15-10-12(11-20-21-15)23-6-8-24(9-7-23)17(25)16-13(18)4-3-5-14(16)19/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: COVNGSOOENKESO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=CC(=C1)N2CCN(CC2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C17H19F2N5O
• Molecular Weight: 347.4 g/mol

Description

(2,6-Difluorophenyl)(4-(6-(dimethylamino)pyridazin-4-yl)piperazin-1-yl)methanone, also known as DFPP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

• Synthesis and Structural Analysis : The compound is involved in the synthesis of various chemicals, demonstrating its versatility in chemical reactions. For instance, it has been used in the synthesis of mononuclear ReI complexes, highlighting its role in the formation of complex molecules with potential applications in various fields, including materials science and catalysis (Saldías et al., 2020).

• Antimicrobial Activity : Some derivatives of this compound have shown promising antimicrobial activity. For example, 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives have been evaluated for their in vitro antibacterial and antifungal activities, showing effectiveness against certain pathogenic bacterial and fungal strains (Mallesha & Mohana, 2014).

• Anticancer and Antituberculosis Studies : Derivatives of this compound have been synthesized and tested for their potential anticancer and antituberculosis activities. Some of these derivatives have exhibited significant activity in vitro, suggesting their potential use in the development of new therapeutic agents for treating these diseases (Mallikarjuna et al., 2014).

• Pharmacological Evaluation : The compound and its derivatives have been evaluated for their pharmacological properties, such as their role as dipeptidyl peptidase IV inhibitors, which are relevant in the treatment of type 2 diabetes. This demonstrates the compound's potential in the development of new drugs for chronic conditions (Ammirati et al., 2009).

• Drug Metabolism Studies : Research has also focused on the metabolism, excretion, and pharmacokinetics of related compounds, providing insights into how these chemicals are processed in the body, which is crucial for drug development and safety assessment (Sharma et al., 2012).

• CCR2 Antagonist Development : Derivatives of this compound have been developed as CCR2 antagonists with improved cardiovascular profiles, indicating their potential in treating conditions related to the cardiovascular system (Hughes et al., 2011).

• TRPV4 Channel Antagonism : Novel derivatives have been identified as selective antagonists for the transient receptor potential vanilloid 4 (TRPV4) channel, showing analgesic effects in certain pain models. This suggests the compound's relevance in pain management and treatment (Tsuno et al., 2017).